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Molybdenum-92 (⁹²Mo), a stable isotope of molybdenum with a natural abundance of 14.65%,

serves as a crucial target material in a variety of nuclear physics experiments. Its unique

nuclear structure and properties enable researchers to probe fundamental interactions, study

nuclear reaction mechanisms, and produce novel radioisotopes. These application notes

provide an overview of the key research areas utilizing ⁹²Mo, accompanied by detailed

experimental protocols and quantitative data to guide researchers in their work.

I. Proton-Induced Reactions on Molybdenum-92
The bombardment of ⁹²Mo with protons provides a rich field for studying nuclear reaction cross-

sections, which are essential for testing and refining nuclear models. These reactions can also

lead to the production of various radionuclides.

A. Key Applications
Nuclear Model Validation: Experimental cross-section data from proton-induced reactions on

⁹²Mo are compared with theoretical predictions from models like TALYS and EMPIRE to

validate and improve our understanding of nuclear reaction mechanisms.[1][2]

Radionuclide Production: These reactions can produce a range of technetium (Tc),

molybdenum (Mo), and niobium (Nb) isotopes.[2]
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B. Quantitative Data: Proton-Induced Reaction Cross-
Sections
The following table summarizes experimentally measured cross-sections for several proton-

induced reactions on Molybdenum-92 at various proton energies.

Reaction Product
Proton Energy
(MeV)

Cross-Section (mb)

⁹²Mo(p,n) ⁹²Tc 8 - 19 Varies with energy

⁹²Mo(p,γ) ⁹³Tc < 13.8 Dominant reaction

⁹²Mo(p,x) ⁹⁰Mo 8.4 - 37.1 Measured

⁹²Mo(p,x) ⁹²ᵐNb 8.4 - 37.1 Measured

Note: For detailed energy-dependent cross-section data, researchers are encouraged to

consult the EXFOR database and the cited literature.[3][4]

C. Experimental Protocol: Stacked-Foil Activation
Technique for Cross-Section Measurement
This protocol outlines the widely used stacked-foil activation technique for measuring proton-

induced reaction cross-sections.

1. Target Preparation:

Obtain high-purity, isotopically enriched ⁹²Mo foils. The thickness of the foils can range from
a few micrometers to several milligrams per square centimeter, depending on the
experimental requirements.[5]
Prepare a stack of foils, alternating the ⁹²Mo targets with monitor foils (e.g., copper,
aluminum) of known thickness and well-characterized reaction cross-sections. These monitor
foils are used to determine the proton beam intensity and energy degradation through the
stack.
The entire stack is enclosed in a target holder.

2. Irradiation:
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Place the target holder in a particle accelerator beamline.
Irradiate the stack with a proton beam of a specific energy and intensity for a predetermined
duration. The irradiation time depends on the half-lives of the expected reaction products.

3. Post-Irradiation Analysis:

After a suitable cooling period to allow short-lived isotopes to decay, disassemble the foil
stack.
Measure the activity of each foil using a high-purity germanium (HPGe) detector to identify
the produced radionuclides through their characteristic gamma-ray emissions.
Determine the number of produced nuclei from the measured gamma-ray intensities, taking
into account detector efficiency, gamma-ray branching ratios, and decay constants.

4. Cross-Section Calculation:

Calculate the reaction cross-section for each target foil using the measured activity, the
number of target nuclei (determined from the foil's thickness and isotopic abundance), and
the proton fluence (determined from the monitor foils).

D. Experimental Workflow Diagram
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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